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Compound of Interest

Compound Name: 5-Hexynenitrile

Cat. No.: B081637

5-Hexynenitrile: A Technical Guide to Hazards
and Safety

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety manual. Always consult the most up-to-date Safety Data Sheet (SDS)
and follow all applicable institutional and regulatory guidelines before handling 5-
Hexynenitrile.

Introduction

5-Hexynenitrile (CAS No. 14918-21-9), also known as 5-cyano-1-pentyne, is a chemical
intermediate used in various synthetic applications, including the synthesis of annelated
symmetric and asymmetric 3,3'-disubstituted 2,2'-bipyridines. Its bifunctional nature, containing
both a terminal alkyne and a nitrile group, makes it a versatile building block in organic
chemistry. However, its chemical reactivity also presents several potential hazards that
necessitate careful handling and adherence to strict safety protocols. This guide provides an in-
depth overview of the potential hazards associated with 5-Hexynenitrile and outlines essential
safety precautions for laboratory and research settings.

Chemical and Physical Properties
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Understanding the physical and chemical properties of 5-Hexynenitrile is fundamental to its
safe handling. A summary of these properties is presented in the table below.

Property Value Reference
Molecular Formula CeH7N [1112]
Molecular Weight 93.13 g/mol [1][2]

CAS Number 14918-21-9 [1][2]
Appearance Liquid

Boiling Point 115-117 °C (lit.)

Density 0.889 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.44 (lit.)

Flash Point 42 °C (107.6 °F) - closed cup

Storage Temperature 2-8°C

Hazard Identification and Classification

5-Hexynenitrile is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are
summarized in the table below.
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Hazard Class

GHS Classification

Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3

vapor
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

o H312: Harmful in contact with

Acute Toxicity, Dermal Category 4 ]

skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye

Category 2

Irritation

irritation

Specific Target Organ Toxicity -

Single Exposure

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory
irritation

Signal Word: Warning

Potential Health Hazards and Toxicology

The toxicity of 5-Hexynenitrile is a significant concern for researchers. Like other aliphatic

nitriles, its toxicity is primarily attributed to its metabolic activation.

Mechanism of Toxicity

While specific toxicological studies on 5-Hexynenitrile are limited, the general mechanism of

toxicity for aliphatic nitriles involves metabolic activation by cytochrome P450 enzymes in the

liver. This process can lead to the release of cyanide, which is a potent inhibitor of cellular

respiration.
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Metabolism Cytochrome P450
(Liver Microsomes)

Gse Chemical Fume Hooa
Wear Appropriate PPE

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(1. Culture HepG2 cells)

2. Seed cells in 96-well plates

:
:

4. Incubate for 24-72 hours

:

) ) )
N/ NI N/

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b081637?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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